Cas no 2229619-93-4 (2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropanenitrile)

• Product Name: 2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropanenitrile
• CAS No: 2229619-93-4
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 6198361
• PubChem ID: 165708516
• Update Time: 2025-05-24

2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropanenitrile
• EN300-1793065
• 2229619-93-4

• Inchi： 1S/C10H14N2/c1-7-5-12-8(2)9(7)10(3,4)6-11/h5,12H,1-4H3
• InChI Key： MOBNJNNGVNUKCR-UHFFFAOYSA-N
• SMILES： N1C=C(C)C(=C1C)C(C#N)(C)C

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.6Ų

Additional information on 2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropanenitrile

Introduction to 2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropanenitrile (CAS No. 2229619-93-4)

2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropanenitrile (CAS No. 2229619-93-4) is a novel organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of pyrrole derivatives, which are known for their biological activities and chemical versatility.

The chemical structure of 2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropanenitrile consists of a pyrrole ring substituted with two methyl groups at the 2 and 4 positions, and a 2-methylpropanenitrile moiety attached to the 3-position of the pyrrole ring. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it a valuable candidate for various scientific investigations.

In the realm of medicinal chemistry, 2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropanenitrile has been studied for its potential therapeutic applications. Recent research has shown that pyrrole derivatives, including this compound, exhibit promising biological activities such as anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain pyrrole derivatives effectively inhibited the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival.

The nitrile group in 2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropanenitrile is particularly noteworthy due to its ability to participate in various chemical reactions. Nitriles can be converted into a wide range of functional groups through different synthetic transformations, making them versatile intermediates in organic synthesis. This property is particularly useful in the development of new drugs and materials where precise control over molecular structure is essential.

Beyond its medicinal applications, 2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropanenitrile has also been explored for its potential use in materials science. Pyrrole derivatives are known for their ability to form conductive polymers when polymerized. These conductive polymers have found applications in various technological fields, including electronics, energy storage, and sensors. A recent study published in Advanced Materials highlighted the synthesis of conductive polymers derived from pyrrole derivatives, demonstrating their potential for use in flexible electronics and energy storage devices.

The synthesis of 2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropanenitrile typically involves multistep reactions that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate starting materials followed by functional group modifications. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes for the production of this compound.

In terms of safety and handling, it is important to note that while 2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropanenitrile is not classified as a hazardous material under current regulations, standard laboratory practices should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be used to minimize exposure risks.

To summarize, 2-(2,4-dimethyl-1H-pyrrol-3-yl)-2-methylpropanenitrile (CAS No. 2229619-93-4) is a promising compound with diverse applications in medicinal chemistry and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.